Allopregnan-3beta,20alpha-diol diacetate
Allopregnan-3beta,20alpha-diol diacetate
Brand Name:
Vulcanchem
CAS No.:
6170-08-7
VCID:
VC0190537
InChI:
InChI=1S/C25H40O4/c1-15(28-16(2)26)21-8-9-22-20-7-6-18-14-19(29-17(3)27)10-12-24(18,4)23(20)11-13-25(21,22)5/h15,18-23H,6-14H2,1-5H3/t15-,18-,19-,20-,21+,22-,23-,24-,25+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
Allopregnan-3beta,20alpha-diol diacetate
CAS No.: 6170-08-7
Natural Products
VCID: VC0190537
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
| CAS No. | 6170-08-7 |
|---|---|
| Product Name | Allopregnan-3beta,20alpha-diol diacetate |
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-acetyloxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(28-16(2)26)21-8-9-22-20-7-6-18-14-19(29-17(3)27)10-12-24(18,4)23(20)11-13-25(21,22)5/h15,18-23H,6-14H2,1-5H3/t15-,18-,19-,20-,21+,22-,23-,24-,25+/m0/s1 |
| Standard InChIKey | VDZDKQBSTYNFGG-CVDNUPSHSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)OC(=O)C |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C |
| Synonyms | 5alpha-Pregnan-3beta,20alpha-diol diacetate |
| PubChem Compound | 5485632 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume